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Compound of Interest

Compound Name: Crizotinib-d5

Cat. No.: B3026244

This guide provides comprehensive safety and handling information for Crizotinib-d5, a
deuterated analog of Crizotinib, intended for use by researchers, scientists, and drug
development professionals. Crizotinib-d5 is primarily utilized as an internal standard for the
guantification of Crizotinib in various analytical methods.[1]

Chemical and Physical Properties

Crizotinib-d5 shares similar chemical and physical properties with Crizotinib, with the primary
difference being the inclusion of five deuterium atoms. This isotopic labeling makes it an ideal
internal standard for mass spectrometry-based assays.[2]
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Property Value Reference

(R)-3-(1-(2,6-Dichloro-3-
fluorophenyl)ethoxy)-5-(1-

Chemical Name (piperidin-4- yl-3,3,4,5,5- [3]
d5)-1H-pyrazol-4-yl)pyridin-2-

amine
CAS Number 1395950-84-1 [1103114]
Molecular Formula C21H17D5CI2FN50 [11[3]
Molecular Weight 455.4 g/mol [11[3]
Appearance Solid [1]
Purity >99% deuterated forms (d1- o

ds)
Solubility Soluble in Chloroform [1]

Hazard Identification and Classification

Crizotinib-d5 is classified as hazardous. The following table summarizes its hazard statements
according to the Globally Harmonized System (GHS).[4]
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Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 )
skin
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 ]
genetic defects
Aquatic Hazard (Acute) Category 1 H400: Very toxic to aquatic life

First-Aid Measures

Immediate medical attention is required in case of exposure. The following are first-aid

recommendations.[5]

Exposure Route

First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Skin Contact

Wash with plenty of soap and water.[5]

Inhalation

Move person into fresh air. If not breathing, give

artificial respiration.[5]

Ingestion

Immediately call a doctor.[4] Medical assistance

for gastric lavage may be necessary.[3]
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Safe Handling and Storage

Proper handling and storage are crucial to ensure the stability of the compound and the safety
of laboratory personnel.

Aspect Guideline

Wear protective gloves, protective clothing, eye
Handling protection, and face protection. Avoid breathing

dust, fume, gas, mist, vapors, or spray.[5][6]

Store at -20°C for long-term stability (= 4 years).
Storage [1] For stock solutions, store at -80°C for up to 6

months or at -20°C for up to 1 month.[2]

Shini Shipped at room temperature in the continental
ippin
PPIng US; may vary elsewhere.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Crizotinib-
d5.
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PPE Type

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to
NIOSH (US) or EN 166 (EU).[5]

Hand Protection

Handle with gloves. Dispose of contaminated
gloves after use in accordance with applicable

laws and good laboratory practices.[5]

Skin and Body Protection

Impervious clothing. The type of protective
equipment must be selected according to the
concentration and amount of the dangerous

substance at the specific workplace.[5]

Respiratory Protection

Use a full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387)
respirator cartridges as a backup to engineering
controls where risk assessment shows air-

purifying respirators are appropriate.[5]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Step

Action

Personal Precautions

Wear self-contained breathing apparatus and

avoid dust formation.[3]

Environmental Precautions

Do not let product enter drains.[5]

Methods for Cleaning Up

Pick up and arrange disposal without creating
dust. Keep in suitable, closed containers for
disposal.[5] For liquid spills, collect with

absorbent material.[7]

Experimental Protocols
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Crizotinib-d5 is primarily used as an internal standard in analytical methods for the
quantification of Crizotinib.

Workflow for Quantification of Crizotinib using Crizotinib-d5 by LC-MS/MS

Sample Preparation
(e.g., plasma, tissue homogenate)

Add known concentration

Spike with Crizotinib-d5
(Internal Standard)

:

Protein Precipitation / Extraction

:

Evaporation and Reconstitution

:

LC-MS/MS Analysis

:

Data Processing
(Quantification of Crizotinib)

Click to download full resolution via product page

Caption: A general workflow for the use of Crizotinib-d5 as an internal standard in a
bioanalytical LC-MS/MS method.

Signaling Pathway of Crizotinib

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.benchchem.com/product/b3026244?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crizotinib is a potent inhibitor of the c-MET and ALK receptor tyrosine kinases. Crizotinib-d5,
being a deuterated analog, is expected to have the same biological targets.

Simplified Crizotinib Mechanism of Action

Tumor Cell

ALK Fusion Protein c-MET Receptor

P

Downstream Signaling
(e.g., RAS/MAPK, PI3K/AKT)

l

Cell Proliferation,
Survival, and Growth

Click to download full resolution via product page

Caption: Crizotinib inhibits the ALK fusion protein and the c-MET receptor, thereby blocking
downstream signaling pathways that promote tumor cell proliferation and survival.[1]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[8] Avoid release to the environment.[9]

This technical guide is intended to provide comprehensive safety and handling information for
Crizotinib-d5. It is imperative that all users read and understand the Safety Data Sheet (SDS)
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before handling this compound. The information provided here is based on available data and
should be used in conjunction with established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Crizotinib-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026244#safety-and-handling-guidelines-for-
crizotinib-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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